Cas no 219803-57-3 ((2S)-2-aminobut-3-en-1-ol hydrochloride)

(2S)-2-aminobut-3-en-1-ol hydrochloride is a chiral amino alcohol derivative with a vinyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound's stereospecific (S)-configuration ensures high enantiopurity, which is critical for asymmetric synthesis and drug development. Its reactive amine and hydroxyl groups facilitate further derivatization, while the hydrochloride salt enhances stability and solubility. The presence of the vinyl moiety allows for selective functionalization via cross-coupling or polymerization reactions. This compound is particularly valuable in the synthesis of bioactive molecules, chiral ligands, and specialty polymers, offering precise control over molecular architecture. Its well-defined structure and reactivity profile make it a reliable choice for research and industrial applications.
(2S)-2-aminobut-3-en-1-ol hydrochloride structure
219803-57-3 structure
Product Name:(2S)-2-aminobut-3-en-1-ol hydrochloride
CAS No:219803-57-3
MF:C4H10ClNO
MW:123.581300258636
MDL:MFCD09025316
CID:243722
PubChem ID:16007024
Update Time:2025-10-29

(2S)-2-aminobut-3-en-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Aminobut-3-en-1-ol hydrochloride
    • (2S)-1-hydroxybut-3-en-2-aminium chloride
    • (S)?-?2-?Aminobut-?3-?en-?1-?ol hydrochloride
    • (S)-2-AMINO-BUT-3-EN-1-OL HYDROCHLORIDE
    • 3-Buten-1-ol, 2-amino-,hydrochloride (1:1), (2S)-
    • 3-Buten-1-ol, 2-amino-, (2S)-, hydrochloride (1:1)
    • (S)-2-AMINOBUT-3-EN-1-OL HCL
    • (2S)-2-amino-3-buten-1-ol hydrochloride
    • 3-Buten-1-ol, 2-amino-, hydrochloride, (2S)-
    • RL02676
    • (S)-2-Amino-but-3-en-1-ol, HCl
    • (2S)-2-azanylbut-3-en-1-ol hydrochloride
    • AX8036089
    • AB0023467
    • (2S)-2-aminobut-3-en-1-ol hydrochloride
    • ST2414598
    • W4532
    • A13816
    • CS-0088065
    • (2S)-2-Amino-3-buten-1-ol HCL
    • 219803-57-3
    • (2S)-2-aminobut-3-en-1-ol;hydrochloride
    • AMY14650
    • (S)-2-aminobut-3-en-1-olhydrochloride
    • MFCD09025316
    • [(2S)-1-Hydroxybut-3-en-2-yl]azanium;chloride
    • A815797
    • DTXSID20581068
    • J-502414
    • (2S)-2-Aminobut-3-en-1-ol--hydrogen chloride (1/1)
    • SCHEMBL15561473
    • DS-17526
    • AKOS015998682
    • MDL： MFCD09025316
    • Inchi： 1S/C4H9NO.ClH/c1-2-4(5)3-6;/h2,4,6H,1,3,5H2;1H/t4-;/m0./s1
    • InChI Key： DWGZNOXQUQANQJ-WCCKRBBISA-N
    • SMILES： Cl.OC[C@H](C=C)N

Computed Properties

  • Exact Mass: 123.04500
  • Monoisotopic Mass: 123.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 174.6°C at 760 mmHg
  • PSA: 46.25000
  • LogP: 0.99430

(2S)-2-aminobut-3-en-1-ol hydrochloride Security Information

(2S)-2-aminobut-3-en-1-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UB021-50mg
(2S)-2-aminobut-3-en-1-ol hydrochloride
 219803-57-3 95+%
50mg
 108.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UB021-200mg
(2S)-2-aminobut-3-en-1-ol hydrochloride
 219803-57-3 95+%
200mg
 271.0CNY 2021-08-04
TRC
A602130-10mg
(S)-2-Aminobut-3-en-1-ol Hydrochloride
 219803-57-3
10mg
 $ 184.00 2023-04-19
TRC
A602130-25mg
(S)-2-Aminobut-3-en-1-ol Hydrochloride
 219803-57-3
25mg
 $ 408.00 2023-04-19
TRC
A602130-50mg
(S)-2-Aminobut-3-en-1-ol Hydrochloride
 219803-57-3
50mg
 $ 758.00 2023-04-19
TRC
A602130-100mg
(S)-2-Aminobut-3-en-1-ol Hydrochloride
 219803-57-3
100mg
 $ 1470.00 2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S838988-50mg
(S)-2-Aminobut-3-en-1-ol hydrochloride
 219803-57-3 95%
50mg
 ￥85.50 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S838988-1g
(S)-2-Aminobut-3-en-1-ol hydrochloride
 219803-57-3 95%
1g
 ￥678.60 2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S27870-250mg
(S)-2-Aminobut-3-en-1-ol hydrochloride
 219803-57-3
250mg
 ¥1038.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S27870-50mg
(S)-2-Aminobut-3-en-1-ol hydrochloride
 219803-57-3
50mg
 ¥348.0 2021-09-04

(2S)-2-aminobut-3-en-1-ol hydrochloride Related Literature

Related Categories

219803-57-3 ((2S)-2-aminobut-3-en-1-ol hydrochloride) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited